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Compound of Interest

10-Undecenamide, N-(2-
Compound Name:

hydroxyethyl)-
CAS No.: 20545-92-0
Cat. No.: B1581069

Get Quote

Executive Summary

N-(2-hydroxyethyl)-10-undecenamide is a fatty acid amide (ethanolamide) widely utilized in
cosmetic formulations for its surfactant and antifungal properties, and increasingly studied in
pharmacology as a lipid signaling analogue. Its quantification is challenging due to its
amphiphilic nature and lack of a strong UV chromophore.

This Application Note details two distinct analytical workflows:

o LC-MS/MS (Method A): A high-sensitivity protocol for biological matrices (plasma/tissue) or
trace impurity analysis.

e HPLC-CAD (Method B): A robust Quality Control (QC) protocol for raw materials and finished
formulations using Charged Aerosol Detection.

Chemical Context & Analytical Challenges

The analyte consists of a C11 unsaturated fatty acid tail linked to an ethanolamine head group.
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Molecular Formula:

[1][2]

Molecular Weight: 227.34 g/mol

LogP: ~2.9 (Moderately lipophilic)

Chromophores: Weak (Amide band ~210 nm; Isolated alkene ~195 nm).

Critical Insight: Traditional HPLC-UV at 205-210 nm suffers from poor specificity and high
solvent background. Therefore, we prioritize Mass Spectrometry (MS) for specificity and
Charged Aerosol Detection (CAD) for universal response.

Method A: LC-MS/MS (High Sensitivity)

Target Audience: PK/PD Researchers, Bioanalytical Scientists. Principle: Reversed-phase
chromatography coupled with positive electrospray ionization (ESI+).

LC Conditions[3]

o System: UHPLC (e.g., Agilent 1290 / Waters Acquity).

Column: C18 with high carbon load or Phenyl-Hexyl for improved lipid selectivity.

o Recommended: Waters BEH C18 (2.1 x 50 mm, 1.7 um) or Phenomenex Kinetex C18.

Mobile Phase A: 0.1% Formic Acid in Water + 5 mM Ammonium Formate.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.4 mL/min.

Column Temp: 40°C.

Gradient Profile:
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Time (min) % B Event

0.00 30 Initial Hold

1.00 30 Start Elution

6.00 95 Ramp

8.00 95 Wash

8.10 30 Re-equilibration
| 10.00 | 30 | End |

MS/MS Parameters (ESI+)

The analyte forms a stable protonated molecular ion

. Fragmentation typically yields the ethanolamine ion (
62) or the acylium ion.

« lonization: ESI Positive

e Capillary Voltage: 3.5 kV

o Desolvation Temp: 400°C

MRM Transitions: | Analyte | Precursor (

) | Product (

) | Collision Energy (eV) | Role | | :--- | :--- | :--- | :--- | :--- | | N-(2-hydroxyethyl)-10-
undecenamide | 228.3 | 62.1 | 15-20 | Quantifier | | | 228.3 | 210.2 | 10 | Qualifier (

loss) | | | 228.3 | 167.2 | 22 | Qualifier (Acyl chain) | | IS (OEA-d4) | 330.3 | 66.1 | 18 | Internal
Standard |

Note: Due to structural similarity, Deuterated Oleoylethanolamide (OEA-d4) is an excellent
Internal Standard (IS).
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Sample Preparation Workflow (Biological Matrix)

The following diagram illustrates the optimized Solid Phase Extraction (SPE) workflow to
minimize matrix effects (phospholipids).
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'
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Figure 1: Optimized Solid Phase Extraction (SPE) workflow for isolating N-(2-hydroxyethyl)-10-
undecenamide from plasma.

Method B: HPLC-CAD (QC & Formulation)

Target Audience: QC Chemists, Formulation Scientists. Principle: Charged Aerosol Detection
(CAD) detects non-volatile analytes based on mass, independent of optical properties. It is
superior to UV for this lipid-like molecule.

Chromatographic Conditions[3][4]

» Detector: Thermo Scientific Corona Veo or equivalent CAD.

Nebulizer Temp: 50°C (Optimized for semivolatiles).

Column: C8 or C18 (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 um).

Mobile Phase: Isocratic 70% Acetonitrile / 30% Water (pre-mixed).

Flow Rate: 1.0 mL/min.

Injection Vol: 10-20 pL.

Protocol Specifics

o Standard Prep: Dissolve standard in 100% Methanol (stock), then dilute in Mobile Phase.

 Linearity: CAD response is curvilinear. Plot log(Area) vs. log(Concentration) or use a
quadratic fit (

).

e LOD: Approx. 1-5 ng on column (significantly better than UV at 210 nm).

Validation Criteria (Self-Validating System)

To ensure trustworthiness, the method must pass these "Go/No-Go" criteria:
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Acceptance Criteria (LC-

Parameter MS) Acceptance Criteria (CAD)
Linearity ( > 0.995 (Linear fit,
> 0.995 (Quadratic/Log-Log fit)
) weighting)
Recovery (Spike) 85% - 115% 95% - 105%
N < 15% (at LOQ), < 5% (High o
Precision (RSD) o0) < 2% (System Suitability)

Retention Time 0.1 min shift max 0.2 min shift max

Carryover < 20% of LOQ in blank < 0.1% of target peak
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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